Cas no 1040703-97-6 (11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one)

• Product Name: 11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• CAS No: 1040703-97-6
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 5390742
• Update Time: 2025-10-28

11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 3-((6-methyl-2-oxo-2H-chromen-4-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-[(6-methyl-2-oxo-2H-1-benzopyran-4-yl)methyl]-
• 11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one

• Inchi： 1S/C22H22N2O3/c1-14-5-6-20-18(7-14)16(9-22(26)27-20)12-23-10-15-8-17(13-23)19-3-2-4-21(25)24(19)11-15/h2-7,9,15,17H,8,10-13H2,1H3
• InChI Key： MNYUOUQSBGWISX-UHFFFAOYSA-N
• SMILES： N12C(=O)C=CC=C1C1CC(C2)CN(CC2C3=CC(C)=CC=C3OC(=O)C=2)C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 622.2±55.0 °C(Predicted)
• pka: 7.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on 11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one

11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one: A Comprehensive Overview

11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one (CAS No. 1040703-97-6) is a complex organic compound with a unique structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of chromenones and features a tricyclic system with a diazabicyclo core, making it an intriguing subject for both academic research and industrial development.

The structure of 11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one is characterized by its intricate arrangement of functional groups and cyclic systems. The presence of the chromenone moiety (6-methyl-2-oxo-2H-chromen-4-yl) imparts significant stability and reactivity to the molecule, while the diazatricyclic framework provides additional complexity and potential for diverse chemical interactions.

In recent years, there has been growing interest in the synthesis and characterization of compounds with similar structures due to their potential biological activities. Research has shown that chromenones and related compounds can exhibit a wide range of biological properties, including antioxidant, anti-inflammatory, and anticancer activities. These properties are attributed to the presence of specific functional groups and the overall molecular architecture.

The synthesis of 11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product with high purity and yield. Common synthetic routes include the use of Pd-catalyzed cross-coupling reactions, cyclization reactions, and functional group transformations. These methods have been optimized to minimize side reactions and ensure the formation of the target compound.

The spectroscopic characterization of this compound is crucial for confirming its structure and purity. Techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to provide detailed insights into the molecular structure. NMR spectroscopy, in particular, is invaluable for elucidating the connectivity and configuration of functional groups within the molecule.

In terms of biological activity, preliminary studies have indicated that 11-[(6-methyl-2-oxo-2H-chromen-4-yl)methyl]-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one exhibits promising properties as a potential therapeutic agent. For instance, it has shown significant antioxidant activity in vitro, which could be beneficial in treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, research has explored the anti-inflammatory properties of this compound. Inflammatory responses are involved in numerous diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that 11-[(6-methyl-2-o xo - 2 H - ch rom en - 4 - yl )m eth yl ] - 7 , 1 1 - diaza tricyclo [ 7 . 3 . 1 . 0< sup > 2 , 7 sup >] tr ide ca - 2 , 4 - di en - 6 - one strong > can inhibit key inflammatory mediators such as prostaglandins and cytokines, suggesting its potential as an anti-inflammatory agent.

The anticancer potential of this compound has also been investigated. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress levels compared to normal cells. The ability of 11-[ (6-m eth yl - 2 ox o - 2 H - ch rom en - 4-y l )m eth yl ] - 7 , 1 1 - diaza tricyclo [ 7 . 3 . 1 . 0< sup > 2 , 7 sup >] tr ide ca - 2 , 4 - di en - 6 - one strong > to induce apoptosis (programmed cell death) in cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent.

In conclusion, 11-[ (6-m eth yl - 2 ox o - 2 H - ch rom en - y l )m eth yl ] - diaza tricyclo [ . . ] tr ide ca di en one strong > (CAS No. < strong > strong >) represents a fascinating compound with a rich structural complexity and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this molecule, highlighting its potential as a valuable tool in both academic research and pharmaceutical development.